1-(2,4-Dimethylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2,4-dimethylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C22H23N3O/c1-4-11-24-20-8-6-5-7-18(20)23-22(24)17-13-21(26)25(14-17)19-10-9-15(2)12-16(19)3/h4-10,12,17H,1,11,13-14H2,2-3H3
• InChI Key: XRMGJAURZHNCJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC=C)C
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol

Description

1-(2,4-Dimethylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one, also known as DMPPB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMPPB is a pyrrolidinone derivative that exhibits unique biochemical and physiological effects, making it a promising candidate for various laboratory experiments.

Scientific Research Applications

Catalysis

• Ethene Dimerization and Alkene Isomerization : A study by Escobar et al. (2015) demonstrated the use of a related nickel precatalyst for ethene dimerizations to 1-butene and isomerization of 1-butene and 1-octene to internal olefins, highlighting its significance in catalysis processes (Escobar et al., 2015).

Pharmaceutical Applications

• Thromboxane A2 Receptor Antagonists : Nicolaï et al. (1993) synthesized and evaluated a series of 1-benzylbenzimidazole derivatives as potential thromboxane A2/prostaglandin H2 receptor antagonists, indicating their potential in therapeutic applications (Nicolaï et al., 1993).

• Antimicrobial Evaluation : Farag et al. (2007) investigated the synthesis of novel aminopyrimidine, pyrazolo[1,5-a]pyrimidine, triazolo[1,5-a]pyrimidine, pyrimido[1,2-a]benzimidazole, and pyrido[2,3-d]pyrimidine derivatives, demonstrating their promising antimicrobial activities (Farag et al., 2007).

Material Science

• Synthesis of Polyimides : Ghaemy et al. (2009) discussed the synthesis of soluble and thermally stable polyimides from unsymmetrical diamine containing triaryl imidazole pendent group, indicating the application in the development of advanced materials (Ghaemy et al., 2009).

Chemistry

• Fluorescent Probe for CO2 Monitoring : Wang et al. (2015) developed novel fluorescent probes based on the 1,2,5-triphenylpyrrole core for the quantitative detection of low levels of carbon dioxide, showcasing the compound's utility in analytical chemistry (Wang et al., 2015).

• Transfer Hydrogenation of Ketones : Magubane et al. (2017) synthesized compounds for catalysis in the transfer hydrogenation of ketones, a key reaction in organic synthesis (Magubane et al., 2017).